Cas no 1735-54-2 (4-Chloro-3-(trifluoromethyl)benzonitrile)

• Product Name: 4-Chloro-3-(trifluoromethyl)benzonitrile
• CAS No: 1735-54-2
• MF: C₈H₃ClF₃N
• MW: 205.564331293106
• MDL: MFCD00190117
• CID: 41904
• PubChem ID: 87560423
• Update Time: 2025-05-19

4-Chloro-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(trifluoromethyl)benzonitrile
• 2-Chloro-5-cyanobenzotrifluoride
• 3-Trifluoromethyl-4-Chlorobenzonitrile
• 4-Chloro-3-trifluoromethylbenzonitrile
• 3-trifluoromethyl-4-chlorophenyl-carbonitrile
• 2-Chloro-5-cyanobenzotrifluoride, 4-Chloro-alpha,alpha,alpha-trifluoro-m-tolunitrile
• 2-Chloro-5-cyanobenzotrifluoride98%
• 2-Chloro-5-cyanobenzotrifluoride 98%
• 4-Chloro-3-(trifluoromethyl)benzonitrile 98%
• Benzonitrile, 4-chloro-3-(trifluoromethyl)-
• 4-chloro-3-(trifluoromethyl)benzenecarbonitrile
• PubChem8192
• KSC494O5B
• VBPYHJRQZZCFCW-UHFFFAOYSA-N
• SBB055261
• PC2004
• 2-Chloro-5
• C2246
• 4-Chloro-3-(trifluoromethyl)benzonitrile, AldrichCPR
• 4-chloro-3-trifluoromethyl-benzonitrile
• PS-8094
• 4-chloro-3-(trifluoromethyl)-benzonitrile
• SCHEMBL628094
• CK2147
• SY018295
• 1735-54-2
• MFCD00190117
• CS-W015359
• AM61380
• AKOS005254281
• AC-26125
• FT-0611815
• DTXSID20371385
• DTXCID80322419
• 671-867-6
• FC70866

• MDL： MFCD00190117
• Inchi： 1S/C8H3ClF3N/c9-7-2-1-5(4-13)3-6(7)8(10,11)12/h1-3H
• InChI Key： VBPYHJRQZZCFCW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C=C1C(F)(F)F
• BRN： 2103768

Computed Properties

• Exact Mass: 204.99100
• Monoisotopic Mass: 204.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Solids
• Density: 1.664
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: 226.9℃ at 760 mmHg
• Flash Point: 100-105℃/11mm
• Refractive Index: 1.484
• PSA: 23.79000
• LogP: 3.23048
• Solubility: Not determined

4-Chloro-3-(trifluoromethyl)benzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22-36/37/38-36-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature(BD8278)
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Chloro-3-(trifluoromethyl)benzonitrile

4-Chloro-3-(Trifluoromethyl)Benzonitrile: A Comprehensive Overview

4-Chloro-3-(trifluoromethyl)benzonitrile, identified by the CAS number 1735-54-2, is a chemically synthesized compound that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which includes a benzonitrile group substituted with a chlorine atom at the 4-position and a trifluoromethyl group at the 3-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in research and development.

The synthesis of 4-chloro-3-(trifluoromethyl)benzonitrile involves a series of well-defined chemical reactions, including nucleophilic substitution, electrophilic substitution, and fluorination processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis, aligning with global sustainability goals.

In terms of chemical properties, 4-chloro-3-(trifluoromethyl)benzonitrile exhibits remarkable stability under various conditions, making it suitable for applications in harsh environments. Its electronic properties, influenced by the electron-withdrawing groups (chlorine and trifluoromethyl), contribute to its reactivity in organic reactions. This compound has been extensively studied for its potential as an intermediate in pharmaceutical synthesis, where it serves as a building block for complex drug molecules.

Recent studies have highlighted the role of 4-chloro-3-(trifluoromethyl)benzonitrile in the development of advanced materials, such as high-performance polymers and liquid crystals. Its ability to form stable bonds with other functional groups makes it an ideal candidate for designing materials with tailored properties. Additionally, this compound has shown promise in agrochemical applications, particularly as a precursor for herbicides and insecticides with enhanced efficacy.

The pharmacological evaluation of 4-chloro-3-(trifluoromethyl)benzonitrile has revealed its potential as an anti-inflammatory agent. Preclinical studies indicate that it exhibits significant anti-inflammatory activity by modulating key inflammatory pathways. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neuroprotective therapies.

In conclusion, 4-chloro-3-(trifluoromethyl)benzonitrile stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthetic techniques and application-oriented research, positions it as a valuable asset in modern chemistry and materials science.